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Compound of Interest

Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Despite a comprehensive search of scientific and chemical databases, a definitive,

publicly available single-crystal structure of lanthanum chloride heptahydrate (LaCl₃·7H₂O)

could not be located. While powder X-ray diffraction data (JCPDF # 03-0069) confirms its

crystalline nature, this does not provide the detailed atomic coordinates required for a complete

structural elucidation.[1]

This guide provides all available physicochemical data for lanthanum chloride heptahydrate
and presents a detailed analysis of the crystal structure of the closely related and well-

characterized anhydrous lanthanum chloride (LaCl₃) as a structural analogue. The

experimental protocols outlined are standard for single-crystal X-ray diffraction and are based

on studies of the anhydrous form.

Physicochemical Properties of Lanthanum Chloride
Heptahydrate
Lanthanum chloride heptahydrate is a white, crystalline solid that is highly soluble in water

and alcohols.[2] It is known for its hygroscopic nature, readily absorbing moisture from the

atmosphere.[2]

Table 1: General and Physical Properties of Lanthanum Chloride Heptahydrate
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Property Value References

Chemical Formula LaCl₃·7H₂O [2]

Molar Mass 371.37 g/mol [3]

Appearance
White, wet crystalline

aggregates
[2]

Melting Point 91 °C (decomposes) [4][5]

Solubility
Soluble in water, alcohol, and

acids
[4][5]

Crystal System (from powder

data)

Data suggests a triclinic or

other low-symmetry system
[1]

Crystal Structure of Anhydrous Lanthanum Chloride
(LaCl₃) - A Structural Reference
In the absence of a determined structure for the heptahydrate, the anhydrous form of

lanthanum chloride (LaCl₃) provides valuable insight into the coordination preferences of the

lanthanum(III) ion. Anhydrous LaCl₃ crystallizes in the hexagonal system and adopts the UCl₃-

type structure.[4][5]

The central lanthanum ion (La³⁺) is coordinated to nine chloride ions (Cl⁻), forming a tricapped

trigonal prismatic geometry. This high coordination number is typical for the larger rare earth

elements.

Crystallographic Data
The following tables summarize the key crystallographic parameters for anhydrous LaCl₃.

Table 2: Unit Cell and Crystal System Data for Anhydrous LaCl₃
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Parameter Value

Crystal System Hexagonal

Space Group P6₃/m (No. 176)

Lattice Parameters a = 7.48 Å, c = 4.37 Å

α = 90°, β = 90°, γ = 120°

Volume 211.8 Å³

Data sourced from ChemicalBook.[4][5]

Atomic Positions and Coordination
The arrangement of atoms within the unit cell is described by their fractional coordinates.

Table 3: Fractional Atomic Coordinates for Anhydrous LaCl₃

Atom
Wyckoff
Position

x y z

La 2c 1/3 2/3 1/4

Cl 6h ~0.30 ~0.39 1/4

Approximate coordinates based on typical UCl₃-type structures.

The La-Cl bond distances are all approximately 2.95 Å, indicating a highly symmetric

coordination environment.

Experimental Protocol for Crystal Structure
Determination
The determination of a crystal structure, such as that of anhydrous LaCl₃, is typically achieved

through single-crystal X-ray diffraction. The general workflow is as follows:
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Synthesis and Crystallization: Single crystals of high quality and sufficient size are required.

For lanthanum chloride heptahydrate, this would typically involve the slow evaporation of

a saturated aqueous solution of lanthanum chloride.[2]

X-ray Data Collection: A suitable single crystal is selected and mounted on a diffractometer.

The crystal is then irradiated with a monochromatic X-ray beam, and the resulting diffraction

pattern is collected on a detector as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the atoms within the asymmetric

unit are then determined using direct methods or Patterson synthesis. Finally, the structural

model is refined against the experimental data to optimize the atomic coordinates,

displacement parameters, and other structural details.

Crystal Growth Data Collection Structure Determination

Saturated LaCl₃ Solution Slow Evaporation Single Crystal Formation Mount Crystal X-ray Diffraction Collect Diffraction Pattern Process Data Solve Structure Refine Structure end
Final Crystal Structure

Click to download full resolution via product page

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Visualization of the Lanthanum Coordination
Environment (Anhydrous LaCl₃)
The following diagram illustrates the nine-coordinate, tricapped trigonal prismatic geometry

around the lanthanum ion in the anhydrous crystal structure.

Caption: Tricapped trigonal prismatic coordination of La³⁺ by nine Cl⁻ ions.

Conclusion
While a complete structural guide for lanthanum chloride heptahydrate cannot be provided at

this time due to the absence of publicly available single-crystal X-ray diffraction data, this
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document summarizes the known properties of this compound. The detailed analysis of the

anhydrous LaCl₃ structure offers a valuable reference point for understanding the coordination

chemistry of lanthanum in a chloride environment. Further research involving the growth of

high-quality single crystals of LaCl₃·7H₂O and their analysis by X-ray diffraction is necessary to

fully elucidate its crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b155567?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

